N-[1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-5-methyl-1,2-oxazole-3-carboxamide

• IUPAC Name: N-[2-(6-methoxy-1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H15N5O3S/c1-9-6-15(19-16(23)13-7-10(2)25-21-13)22(20-9)17-18-12-5-4-11(24-3)8-14(12)26-17/h4-8H,1-3H3,(H,19,23)
• InChI Key: IQDFJVVEJGVGKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=CC(=NN2C3=NC4=C(S3)C=C(C=C4)OC)C
• Molecular Formula: C17H15N5O3S
• Molecular Weight: 369.4 g/mol

Description

The compound “N-[1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-5-methyl-1,2-oxazole-3-carboxamide” is a derivative of benzothiazole. Benzothiazole derivatives are known to possess a broad spectrum of biological activities such as anticancer, antioxidant, anti-inflammatory, anti-tumour, antiviral, antibacterial, anti-proliferative, anti-diabetic, anti-convulsant, analgesic, anti-tubercular, antimalarial, anti-leishmanial, and more.

Synthesis Analysis

Modern synthesis methods for benzothiazole derivatives can be divided into conventional multistep processes and one-pot, atom economy procedures. These methods often involve the functionalization of the 2-NH2 and 2-SH groups and the benzene ring of the benzothiazole moiety. The reactions of 2-amino- and 2-mercaptothiazole derivatives provide a powerful tool for the design of a wide variety of aromatic azoles.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives has been determined using X-ray single-crystal data and compared to the structure predicted by theoretical calculations using density functional theory (DFT).

Chemical Reactions Analysis

Benzothiazole derivatives are highly reactive building blocks for organic and organoelement synthesis. They can be used in the synthesis of pharmacologically active heterocycles. The formation of products is facilitated by fast removal of water due to strong dehydrating agents.

Physical And Chemical Properties Analysis

The molecular weight of a similar compound, “1-(6-Methoxy-1,3-benzothiazol-2-yl)-3-methylurea”, is 237.28 g/mol. It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 4. Its topological polar surface area is 106 Ų.

Scientific Research Applications

Antimicrobial Activity

The compound’s antimicrobial potential has been investigated. Aminothiazole Schiff base ligands derived from this compound were synthesized and characterized. These ligands were then chelated with bivalent metals (cobalt, nickel, copper, and zinc). The resulting metal complexes demonstrated strong antimicrobial activity against both Gram-positive (Micrococcus luteus) and Gram-negative (Escherichia coli) bacteria. .

Antioxidant Properties

The same metal complexes were evaluated for their antioxidant activity. They showed significant inhibition of free radicals, as measured by DPPH (1,1-diphenyl-2-picrylhydrazyl) and ferric reducing power assays. .

Medicinal Role Exploration

Researchers have explored the medicinal potential of aminothiazole-containing Schiff bases and their metal chelates. Both experimental and theoretical approaches were employed to assess their bioactivity. .

DNA Binding and Colorimetric Anion Sensing

While not directly related to the compound , it’s worth noting that benzothiazole derivatives have been studied for their DNA binding properties and colorimetric anion sensing applications. .

Vulcanization Accelerators and Antioxidants

The benzothiazole ring system, found in various natural compounds, is widely used as vulcanization accelerators and antioxidants. .

Tubulin Polymerization Inhibition

Derivatives of 1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methylurea have been investigated for their effects on tubulin polymerization inhibition. .

Mechanism of Action

PD-1 (Programmed Cell Death Protein 1): PD-1 is a receptor expressed on immune cells (such as T cells) that plays a crucial role in regulating immune responses. When PD-1 binds to its ligands (PD-L1 or PD-L2), it suppresses T cell activity, preventing excessive immune reactions. F5460-0297 might modulate PD-1 signaling, potentially enhancing immune responses against cancer cells or infections .

VEGF (Vascular Endothelial Growth Factor): VEGF is essential for angiogenesis (the formation of new blood vessels). Tumors often overexpress VEGF, promoting their own blood supply and immune evasion. F5460-0297 could inhibit VEGF-mediated angiogenesis, impacting tumor growth .

Future Directions

Benzothiazole derivatives are of great interest for drug design due to their high biological and pharmacological activity. Modern trends in synthesizing these compounds are based on the C-2-substituted benzothiazole derivatives. Effective and ecologically friendly alternative reactions are being developed based on commercially available reagents and the principles of green chemistry. These avoid the use of toxic solvents and minimize the formation of side products. Many reactions are performed in water as the solvent, making the process much cheaper. Multistep one-pot reactions of the C-2-substituted benzothiazoles play a special role in the design of biologically active compounds.